molecular formula C11H11N3S B8650043 2-(Propan-2-yl)pyrazolo[1,5-a]pyridin-3-yl thiocyanate CAS No. 105289-16-5

2-(Propan-2-yl)pyrazolo[1,5-a]pyridin-3-yl thiocyanate

Cat. No.: B8650043
CAS No.: 105289-16-5
M. Wt: 217.29 g/mol
InChI Key: BNBLRTPTAVAVFW-UHFFFAOYSA-N
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Description

2-(Propan-2-yl)pyrazolo[1,5-a]pyridin-3-yl thiocyanate is a useful research compound. Its molecular formula is C11H11N3S and its molecular weight is 217.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

105289-16-5

Molecular Formula

C11H11N3S

Molecular Weight

217.29 g/mol

IUPAC Name

(2-propan-2-ylpyrazolo[1,5-a]pyridin-3-yl) thiocyanate

InChI

InChI=1S/C11H11N3S/c1-8(2)10-11(15-7-12)9-5-3-4-6-14(9)13-10/h3-6,8H,1-2H3

InChI Key

BNBLRTPTAVAVFW-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=NN2C=CC=CC2=C1SC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3 g of 2-isopropylpyrazolo[1,5-a]pyridine in 56 ml of methanol was added 5.74 g of potassium thiocyanate and stirred at room temperature. 3.3 g of bromine was dissolved in 13 ml of methanol saturated with potassium bromide and added dropwise to the previous solution. Then, the mixture was stirred at room temperature for an hour, poured into 130 ml of water and resulting precipitate was filtered and dried. This crude precipitate was recrystallized from methanol to give 3.53 g (yield 87%) of the aimed compound as pale yellow prismatic crystals. mp 91°-92.5° C.
Quantity
3 g
Type
reactant
Reaction Step One
Name
potassium thiocyanate
Quantity
5.74 g
Type
reactant
Reaction Step One
Quantity
56 mL
Type
solvent
Reaction Step One
Quantity
3.3 g
Type
reactant
Reaction Step Two
Quantity
13 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
130 mL
Type
reactant
Reaction Step Three
Yield
87%

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